Cas no 28009-80-5 (Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester)

Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester structure
28009-80-5 structure
Product Name:Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
CAS No:28009-80-5
MF:C13H22O5
MW:258.310784816742
CID:275192
PubChem ID:24856402
Update Time:2025-04-19

Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
    • Di-t-butyl acetonedicarboxylate
    • Di-tert-butyl 1,3-acetonedicarboxylate
    • ditert-butyl 3-oxopentanedioate
    • 1,3-acetonedicarboxylic acid di(tert-butyl) ester
    • 270814_ALDRICH
    • 3-oxoglutaric acid di(tert-butyl)ester
    • AC1L3PHK
    • AC1Q5XKW
    • Bis(1,1-dimethylethyl) 3-oxoglutarate
    • di(t-butyl) 1,3-acetonedicarboxylate
    • Di-tert-butyl 3-oxoglutarate
    • di-tert-butyl 3-oxopentanedioate
    • EINECS 248-775-6
    • J-016944
    • Pentanedioic acid, 3-oxo-, bis(1,1-dimethylethyl) ester
    • 1,5-DI-TERT-BUTYL 3-OXOPENTANEDIOATE
    • KREDQIDLGFBDMQ-UHFFFAOYSA-
    • Di(tert-butyl) 3-oxopentanedioate #
    • Pentanedioic acid, 3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
    • FT-0625352
    • DI-TERT-BUTYL 1,3-ACETONEDICARBOXYLATE, 98%
    • CS-0343104
    • 1,5-Bis(1,1-dimethylethyl) 3-oxopentanedioate
    • Glutaric acid, 3-oxo-, di-tert-butyl ester
    • InChI=1/C13H22O5/c1-12(2,3)17-10(15)7-9(14)8-11(16)18-13(4,5)6/h7-8H2,1-6H3
    • NS00028404
    • SCHEMBL2648388
    • T2V5QXD6RS
    • AKOS015893921
    • di-t-butyl 1,3-acetonedicarboxylate
    • DTXSID60182290
    • 28009-80-5
    • MDL: MFCD00010184
    • Inchi: 1S/C13H22O5/c1-12(2,3)17-10(15)7-9(14)8-11(16)18-13(4,5)6/h7-8H2,1-6H3
    • InChI Key: KREDQIDLGFBDMQ-UHFFFAOYSA-N
    • SMILES: O(C(CC(CC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 258.14676
  • Monoisotopic Mass: 258.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.044
  • Melting Point: 58-60 °C (lit.)
  • Boiling Point: 304.4°Cat760mmHg
  • Flash Point: 127.4°C
  • Refractive Index: 1.444
  • Solubility: methanol: soluble1g/10 mL, clear, colorless to faintly yellow
  • PSA: 69.67
  • Solubility: Not available

Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:21
  • Storage Condition:2-8°C

Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
270814-5G
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
28009-80-5 98%
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¥10000.83 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
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